Cas no 817-99-2 (Acetamide,N-(2-amino-2-oxoethyl)-2-diazo-)

817-99-2 structure
Product name:Acetamide,N-(2-amino-2-oxoethyl)-2-diazo-
Acetamide,N-(2-amino-2-oxoethyl)-2-diazo- Chemical and Physical Properties
Names and Identifiers
-
- Acetamide,N-(2-amino-2-oxoethyl)-2-diazo-
- N-(DIAZOACETYL)-GLYCINEAMIDE
- N-(2-Amino-2-oxoethyl)-2-diazoacetamide
- Diazoacetylglycine amide, 2-(diazoacetamido)-
- N-(Diazoacetyl)glycinamide
- DGA
- N-Diazoacetilglicina-amide [Italian]
- Acetamide, 2-((diazoacetyl)amino)-
- 2-[(2-diazoacetyl)amino]acetamide
- N-(Carbamoylmethyl)-2-diazoacetamide
- WLN: ZV1MV1UNN
- Diazoacetylglycinamid
- AI3-52382
- Diazoacetylglycine amide
- N-Diazoacetylglycine amide
- N-Diazoacetilglicina-amide
- NSC58405
- 817-99-2
- NSC 58405
- Acetamide, 2-[(diazoacetyl)amino]-
- AKOS006279879
- Diazoacetylglycine amide, N-
- DTXSID10878737
- Diazoacetylglycinamide
- Acetamide, N-(2-amino-2-oxoethyl)-2-diazo-
- Acetamide, N-(carbamoylmethyl)-2-diazo-
- 1-[(2-amino-2-oxoethyl)amino]-2-diazonioethenolate
- CCRIS 926
- NSC-58405
- WXP9772CFY
-
- Inchi: InChI=1S/C4H6N4O2/c5-3(9)1-7-4(10)2-8-6/h2H,1H2,(H2,5,9)(H,7,10)
- InChI Key: JSBXCTZQDYMKJQ-UHFFFAOYSA-N
- SMILES: C(C(=O)N)NC(=O)C=[N+]=[N-]
Computed Properties
- Exact Mass: 142.049
- Monoisotopic Mass: 142.049
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 201
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 106A^2
- XLogP3: -1.3
Experimental Properties
- Density: 1.4926 (rough estimate)
- Boiling Point: 259.66°C (rough estimate)
- Refractive Index: 1.8500 (estimate)
Acetamide,N-(2-amino-2-oxoethyl)-2-diazo- Related Literature
-
1. Synthesis and characterisation of some new diazopeptidesBrian C. Challis,Farida Latif J. Chem. Soc. Perkin Trans. 1 1990 1005
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